2-[4-([1,2,4]Triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide

• IUPAC Name: 2-[4-([1,2,4]triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide
• InChI: InChI=1S/C12H17N7O/c13-10(20)7-18-4-1-9(2-5-18)16-11-12-17-15-8-19(12)6-3-14-11/h3,6,8-9H,1-2,4-5,7H2,(H2,13,20)(H,14,16)
• InChI Key: SQAQSZZVMWBEGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=NC=CN3C2=NN=C3)CC(=O)N
• Molecular Formula: C12H17N7O
• Molecular Weight: 275.31 g/mol

Description

2-[4-([1,2,4]Triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[4-([1,2,4]Triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide involves the inhibition of protein kinases, which are enzymes that play a crucial role in various cellular processes such as cell growth, proliferation, and differentiation. It also inhibits the activity of the mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
2-[4-([1,2,4]Triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide has been shown to have various biochemical and physiological effects. It induces apoptosis in cancer cells by activating caspase-dependent and caspase-independent pathways. It also inhibits the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-([1,2,4]Triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide in lab experiments is its high potency and selectivity. It also has good solubility in water and organic solvents, which makes it easy to handle and administer. However, one of the limitations is its low stability, which may affect its efficacy and reproducibility in experiments.

Future Directions

There are several future directions related to the study of 2-[4-([1,2,4]Triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide. One direction is to explore its potential applications in other fields such as immunology and microbiology. Another direction is to investigate its mechanism of action in more detail, particularly its interactions with specific protein kinases and signaling pathways. Additionally, further studies are needed to assess its safety and efficacy in vivo and in clinical trials.

Synthesis Methods

The synthesis of 2-[4-([1,2,4]Triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide involves the reaction of 1-(4-aminopiperidin-1-yl)ethanone with 5-amino-1H-1,2,4-triazole-3-carboxylic acid in the presence of a coupling reagent. The resulting compound is then treated with acetic anhydride to obtain the final product.

Scientific Research Applications

2-[4-([1,2,4]Triazolo[4,3-a]pyrazin-8-ylamino)piperidin-1-yl]acetamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to have anti-cancer activity by inhibiting the growth of cancer cells in vitro and in vivo. It also has potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.